Cas no 576-19-2 ((2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid)

• Product Name: (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid
• CAS No: 576-19-2
• MF: C₁₆H₂₈N₄O₄S
• MW: 372.482922554016
• MDL: MFCD00077319
• CID: 38432
• PubChem ID: 24891762
• Update Time: 2025-04-18

(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Biocytin
• N6-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine
• (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-aminohexanoic acid
• Biocytin​
• H-L-Lys(Biotinyl)-OH
• H-Lys(biotinyl)-OH
• H-Lys（biotinyl）-OH（Biocytin）
• N'-Biotinyl-L-lysine
• (S)-(-)-Pindolol
• Bct,Nε-(+)-Biotinyl-L-lysine
• Biotinyl-L-lysine
• N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-pentanoyl]-L-lysine
• N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-valeryl]-L-lysine
• N6-D-Biotinyl-L-lysine
• Ne-Biotynyl-L-lysine
• Bct
• Nε-(+)-Biotinyl-L-lysine
• (+)-Biocytin
• C16H28N4O4S
• epsilon-N-Biotinyl-L-lysine
• G6D6147J22
• n6-{5-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]pentanoyl}-l-lysine
• (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}-2-aminohexanoic acid
• biotinyllysin
• N6-(
• (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid
• .epsilon.-N-Biotinyl-L-lysine
• AKOS015915827
• HY-101884
• DTXSID30973172
• DS-5744
• CHEBI:27870
• Biocytin (epsilon;-Biotinoyl-L-lysine)
• (3aS-(3aalpha,4beta,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-L-lysine
• N6-delta-Biotinyl-L-lysine
• (S)-2-amino-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoic acid
• BIOCYTIN [MI]
• Q864247
• L-Lysine, N6-(5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-, (3aS-(3aalpha,4beta,6aalpha))-
• N(epsilon)-biotinyl-L-lysine
• SCHEMBL305707
• N-biotinyl-L-lysine
• Biocytin, >=98% (TLC)
• L-Lysine,N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
• 576-19-2
• HB5035
• N6-BIOTINYLLYSINE
• N(6)-D-biotinyl-L-lysine
• BAQMYDQNMFBZNA-MNXVOIDGSA-N
• UNII-G6D6147J22
• s9886
• A869630
• MFCD00077319
• N-epsilon-Biotin-L-lysine
• N~6~-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
• N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine
• N(SUP 6)-(5-((3AS,4S,6AR)-HEXAHYDRO-2-OXO-1H-THIENO(3,4-D)IMIDAZOL-4-YL)-1-OXOPENTYL)-L-LYSINE
• BP-23273
• epsilon-N-biotinyllysine
• L-Lysine, N6-(5-((3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-
• N(6)-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
• CS-7587
• (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-azaniumylhexanoate
• DA-71491
• (2S)-6-(5-((3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoylamino)-2-aminohexanoic acid
• N(6)-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)pentanoyl)-L-lysine
• (2S)-6-(5-((3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno(3,4-d)imidazolidin-4-yl)pentanamido)-2-aminohexanoic acid
• (2S)-6-(5-((3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoylamino)-2-azaniumylhexanoate
• (3AS-(3aalpha,4b,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-D)imidazol-4-yl)-1-oxopentyl)-L-lysine
• L-Lysine, N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
• (3AS-(3aalpha,4I2,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-D)imidazol-4-yl)-1-oxopentyl)-L-lysine
• N6-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine;Ne-biotinyl-L-lysine
• FB18605

• MDL： MFCD00077319
• Inchi： 1S/C16H28N4O4S/c17-10(15(22)23)5-3-4-8-18-13(21)7-2-1-6-12-14-11(9-25-12)19-16(24)20-14/h10-12,14H,1-9,17H2,(H,18,21)(H,22,23)(H2,19,20,24)/t10-,11-,12-,14-/m0/s1
• InChI Key： BAQMYDQNMFBZNA-MNXVOIDGSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)N)=O)NC(N2)=O

Computed Properties

• Exact Mass: 372.18300
• Monoisotopic Mass: 372.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2.4
• Topological Polar Surface Area: 159

Experimental Properties

• Color/Form: Crystallization. It is hydrolyzed into biotin and L-Lysine in case of strong acid.
• Density: 1.234
• Melting Point: ~245 °C (dec.) (lit.)
• Boiling Point: 748.0±60.0 °C at 760 mmHg
• Flash Point: 406.2±32.9 °C
• PSA: 158.85000
• LogP: 2.15940
• Solubility: It is easily soluble in water, glacial acetic acid, slightly soluble in ethanol, and almost insoluble in acetone and most other organic solvents.
• Merck: 13,1227
• Specific Rotation: D25 +53° (c = 1.05 in 0.1N NaOH)
• Optical Activity: [α]20/D +53°, c = 1.05% in 0.1 M NaOH(lit.)
• Vapor Pressure: 0.0±5.4 mmHg at 25°C

(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives